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Compound of Interest

Compound Name: Hexanoylglycine-d11

Cat. No.: B12420014 Get Quote

Technical Guide: Safety and Handling of
Hexanoylglycine-d11
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development applications. A specific Safety Data Sheet (SDS) for Hexanoylglycine-d11 is not

readily available. The information presented here is compiled from the SDS of the non-

deuterated form, Hexanoylglycine, and general laboratory safety guidelines. It is imperative to

handle this compound with caution and to perform a thorough risk assessment before use. This

guide should be used as a supplement to, and not a replacement for, established laboratory

safety protocols and the professional judgment of trained personnel.

Introduction
Hexanoylglycine-d11 is a deuterated stable isotope-labeled analog of Hexanoylglycine.

Hexanoylglycine is an N-acylglycine that plays a role as a metabolite.[1][2] It is found in urine

and is associated with certain inborn errors of metabolism, such as Medium-Chain Acyl-CoA

Dehydrogenase (MCAD) deficiency.[3][4] Its deuterated form, Hexanoylglycine-d11, is a

valuable tool in metabolic research, particularly in mass spectrometry-based applications for

diagnostic screening and pharmacokinetic studies. This guide provides a comprehensive

overview of the safety data and handling precautions for Hexanoylglycine-d11 to ensure its

safe use in a laboratory setting.
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Hazard Identification and Classification
Based on the available data for Hexanoylglycine, the primary hazards are skin and eye

irritation.[1] While specific toxicity data for the deuterated form is unavailable, it is prudent to

assume it presents similar hazards.

GHS Hazard Classification (for Hexanoylglycine):

Skin Irritation: Category 2[1][5]

Eye Irritation: Category 2A[1][5]

GHS Pictograms:

Exclamation Mark Pictogram

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P332+P313: If skin irritation occurs: Get medical advice/attention.[5]

P337+P317: If eye irritation persists: Get medical advice/attention.
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Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of

Hexanoylglycine-d11 and its non-deuterated analog.

Property Hexanoylglycine-d11 Hexanoylglycine

Molecular Formula C₈D₁₁H₄NO₃[6] C₈H₁₅NO₃[1]

Molecular Weight 184.28 g/mol [6][7] 173.21 g/mol [1]

Appearance Solid (assumed) Crystalline solid[8]

Purity ≥98% (typical)[9] ≥95% (typical)[8]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide (DMF).[8]

Soluble in ethanol (~50

mg/ml), DMSO (~30 mg/ml),

and DMF (~50 mg/ml). Soluble

in PBS (pH 7.2) at

approximately 5 mg/ml.[8]

Storage -20°C[8] -20°C[8]

Handling and Storage
Given that Hexanoylglycine-d11 is typically supplied as a solid or powder, appropriate

precautions must be taken to avoid dust inhalation and skin/eye contact.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Laboratory coat.

Engineering Controls:

Work in a well-ventilated area. For procedures that may generate dust, a chemical fume

hood or a ventilated balance enclosure should be used.
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General Handling Precautions:

Avoid breathing dust.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

For research use only. Not for human or veterinary use.[8]

Storage:

Store at -20°C in a dry, well-ventilated place.[8]

Keep container tightly closed.

Experimental Protocols and Workflows
General Workflow for Handling Hexanoylglycine-d11
Powder
The following diagram illustrates a safe workflow for handling powdered Hexanoylglycine-d11
in a laboratory setting.

Caption: General laboratory workflow for safely handling powdered chemicals.

Preparation of a Stock Solution
Preparation: Put on all required personal protective equipment. Prepare the work area,

preferably within a chemical fume hood, by laying down absorbent bench paper.

Weighing: Tare a clean, dry vial on an analytical balance. Carefully transfer the desired

amount of Hexanoylglycine-d11 powder to the vial using a clean spatula. Record the exact

weight.

Dissolution: Add the appropriate volume of solvent (e.g., ethanol, DMSO, DMF) to the vial to

achieve the desired stock concentration. Cap the vial tightly and vortex or sonicate until the
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solid is completely dissolved.

Storage: Label the vial clearly with the compound name, concentration, solvent, and date of

preparation. Store the stock solution at -20°C.

Biological Context and Signaling Pathway
Hexanoylglycine is a metabolite in the fatty acid β-oxidation pathway. Its accumulation is a key

diagnostic marker for Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency, an inherited

metabolic disorder.[3][4] In individuals with MCAD deficiency, the enzyme responsible for the

dehydrogenation of medium-chain fatty acids is defective. This leads to the accumulation of

medium-chain acyl-CoAs, which are then alternatively metabolized, in part through conjugation

with glycine to form acylglycines like Hexanoylglycine, which are then excreted in the urine.

The following diagram illustrates the simplified metabolic pathway leading to the formation of

Hexanoylglycine.

Caption: Simplified metabolic pathway showing the formation of Hexanoylglycine in MCAD

deficiency.

First Aid Measures
In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation

occurs, seek medical attention.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Disposal Considerations
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Dispose of waste material in accordance with local, state, and federal regulations. Contact a

licensed professional waste disposal service to dispose of this material.

This technical guide provides a starting point for the safe handling and use of

Hexanoylglycine-d11. Researchers should always consult with their institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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